Cas no 90483-74-2 (5-Chloro-3-[(2,4-dichlorophenyl)methyl]-1,2,4-thiadiazole)

• Product Name: 5-Chloro-3-[(2,4-dichlorophenyl)methyl]-1,2,4-thiadiazole
• CAS No: 90483-74-2
• MF: C₉H₅Cl₃N₂S
• MW: 279.573397397995
• MDL: MFCD14707324
• CID: 4719324
• Update Time: 2025-06-08

5-Chloro-3-[(2,4-dichlorophenyl)methyl]-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-[(2,4-dichlorophenyl)methyl]-1,2,4-thiadiazole
• 5-Chloro-3-[(2,4-dichlorophenyl)methyl]-1,2,4-thiadiazole

• MDL： MFCD14707324
• Inchi： 1S/C9H5Cl3N2S/c10-6-2-1-5(7(11)4-6)3-8-13-9(12)15-14-8/h1-2,4H,3H2
• InChI Key： XPTWAWKFWKKFDU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC1=NSC(=N1)Cl)Cl

Computed Properties

• Exact Mass: 277.924
• Monoisotopic Mass: 277.924
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54

Additional information on 5-Chloro-3-[(2,4-dichlorophenyl)methyl]-1,2,4-thiadiazole

Professional Introduction to 5-Chloro-3-[(2,4-dichlorophenyl)methyl]-1,2,4-thiadiazole (CAS No. 90483-74-2)

5-Chloro-3-[(2,4-dichlorophenyl)methyl]-1,2,4-thiadiazole, with the CAS number 90483-74-2, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the thiadiazole class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of chloro and dichlorophenyl substituents, contribute to its unique chemical properties and reactivity.

The compound’s molecular structure consists of a thiadiazole core, which is a five-membered ring containing sulfur and nitrogen atoms. This core is highly versatile and can be modified in various ways to tailor its pharmacological properties. In this case, the substitution pattern includes a 5-chloro group and a 3-[(2,4-dichlorophenyl)methyl] side chain. These substituents not only influence the compound’s solubility and stability but also play a crucial role in its interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of thiadiazole derivatives in the development of novel therapeutic agents. Studies have demonstrated that compounds containing the thiadiazole scaffold exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 5-Chloro-3-[(2,4-dichlorophenyl)methyl]-1,2,4-thiadiazole makes it a promising candidate for further investigation in these areas.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The presence of multiple reactive sites allows for further functionalization, enabling chemists to design derivatives with enhanced pharmacological profiles. For instance, the chloro groups can be readily transformed into other functional moieties such as amines or carboxylic acids through nucleophilic substitution reactions. This flexibility makes 5-Chloro-3-[(2,4-dichlorophenyl)methyl]-1,2,4-thiadiazole a valuable building block in synthetic chemistry.

In the realm of computational chemistry, virtual screening techniques have been increasingly employed to identify novel drug candidates. The structural features of 5-Chloro-3-[(2,4-dichlorophenyl)methyl]-1,2,4-thiadiazole make it an attractive target for such studies. By leveraging high-throughput virtual screening (HTVS), researchers can rapidly assess its binding affinity to various biological targets. Preliminary simulations suggest that this compound may interact effectively with enzymes and receptors involved in pathogenic processes.

The synthesis of 5-Chloro-3-[(2,4-dichlorophenyl)methyl]-1,2,4-thiadiazole involves multi-step organic reactions that require careful optimization. Key steps include cyclization reactions to form the thiadiazole ring and subsequent functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such compounds. For example, transition metal-catalyzed cross-coupling reactions have been utilized to construct complex aromatic systems with high precision.

The biological evaluation of 5-Chloro-3-[(2,4-dichlorophenyl)methyl]-1,2,4-thiadiazole has revealed several promising activities. In vitro assays have shown that this compound exhibits notable inhibitory effects on certain enzymes associated with inflammatory responses. Additionally, preliminary animal models suggest potential therapeutic benefits in conditions characterized by excessive inflammation or cell proliferation. These findings underscore the importance of continued research into thiadiazole derivatives as potential therapeutic agents.

The future directions for research on 5-Chloro-3-[(2,4-dichlorophenyl)methyl]-1,2,4-thiadiazole are multifaceted. Further structural optimization aims to enhance its potency and selectivity while minimizing any potential side effects. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into clinical applications. Moreover, exploring novel synthetic routes could reduce production costs and improve sustainability in pharmaceutical manufacturing.

In conclusion，5-Chloro-3-[(2，4-dichlorophenyl)methyl]-1，2，4-thiadiazole (CAS No．90483—74—2) is a versatile compound with significant potential in pharmaceutical research．Its unique structural features，combined with recent advancements in synthetic and computational chemistry，make it an exciting candidate for further exploration．As our understanding of its biological activities grows，this molecule is poised to contribute to the development of innovative therapeutic strategies across various medical disciplines．